Cas no 2091031-38-6 (7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl)-
• CAS No: 2091031-38-6
• MF: C₉H₉ClIN₃O
• MW: 337.544732809067
• CID: 5267777
• Update Time: 2025-06-08

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl)-

• Inchi： 1S/C9H9ClIN3O/c1-15-3-2-6-13-8(10)7-5(11)4-12-9(7)14-6/h4H,2-3H2,1H3,(H,12,13,14)
• InChI Key： ZHUIWRKDAUFYFB-UHFFFAOYSA-N
• SMILES： C1(CCOC)=NC(Cl)=C2C(I)=CNC2=N1

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl)-

Introduction to 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl) and Its Significance in Modern Pharmaceutical Research

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl), with the CAS number 2091031-38-6, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This heterocyclic molecule, characterized by its fused pyrrole and pyrimidine rings, serves as a versatile scaffold for the development of novel therapeutic agents. The presence of multiple substituents, including chlorine and iodine at specific positions, enhances its reactivity and potential for further functionalization, making it a valuable building block in medicinal chemistry.

The structural features of 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl) contribute to its unique chemical properties. The pyrrolo[2,3-d]pyrimidine core is a privileged structure frequently encountered in biologically active compounds, particularly those targeting nucleic acid metabolism and enzyme inhibition. The chloro and iodo substituents at the 4th and 5th positions, respectively, provide excellent handles for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing more complex molecules with tailored pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. Among these, compounds targeting kinases and other enzymes involved in cancer metabolism have garnered significant attention. The 7H-Pyrrolo[2,3-d]pyrimidine scaffold has been extensively explored for its potential to interact with ATP-binding pockets of kinases. The electron-withdrawing nature of the chloro and iodo groups can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

One of the most compelling aspects of 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl) is its adaptability in drug design. The methoxyethyl group at the 2-position introduces a hydrophilic moiety that can improve solubility while maintaining metabolic stability. This balance is crucial for achieving optimal pharmacokinetic properties in drug candidates. Furthermore, the compound's ability to undergo further derivatization allows researchers to fine-tune its biological activity. For instance, replacing the chloro or iodo groups with other functional groups can lead to compounds with enhanced potency or reduced toxicity.

Recent studies have highlighted the importance of 7H-Pyrrolo[2,3-d]pyrimidine derivatives in addressing unmet medical needs. A notable example involves their application in developing inhibitors for Bruton's tyrosine kinase (BTK), a key enzyme implicated in B-cell signaling pathways relevant to autoimmune diseases and certain types of cancer. Researchers have demonstrated that modifications to the 7H-Pyrrolo[2,3-d]pyrimidine core, including alterations at the 4-chloro and 5-iodo positions, can significantly enhance binding affinity to BTK. Such findings underscore the compound's potential as a lead structure for therapeutic intervention.

The synthesis of 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-iodo-2-(2-methoxyethyl) involves multi-step organic transformations that highlight modern synthetic methodologies. The construction of the pyrrolo[2,3-d]pyrimidine ring system typically employs cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization steps include halogenation reactions to introduce the chloro and iodo substituents. The methoxyethyl group is often incorporated via nucleophilic substitution or etherification reactions.

The role of computational chemistry in optimizing derivatives of 7H-Pyrrolo[2,3-d]pyrimidine cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and optimize structures before conducting expensive wet-lab experiments. By leveraging high-throughput virtual screening (HTVS), scientists can rapidly evaluate thousands of potential analogs based on their predicted interactions with biological targets. This approach accelerates the drug discovery process significantly.

Advances in analytical techniques have also contributed to a deeper understanding of 7H-Pyrrolo[2,3-d]pyrimidine derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy provide detailed structural information, while mass spectrometry (MS) enables precise molecular weight determination and fragmentation pattern analysis. These tools are essential for confirming synthetic routes and characterizing novel compounds.

The future directions for research involving 7H-Pyrrolo[2,3-d]pyrimidine are multifaceted. One promising avenue is exploring its applications in antiviral therapy. Given its ability to modulate kinase activity and interact with nucleic acid-binding proteins, this scaffold could be repurposed for targeting viral enzymes or host factors involved in viral replication cycles.

Another exciting prospect lies in combining 7H-Pyrrolo[2,3-d]pyrimidine derivatives with other therapeutic agents to develop combination therapies. Such strategies can address limitations associated with single-agent treatments by leveraging synergistic effects between different compounds. For instance, pairing a kinase inhibitor based on this scaffold with an immunomodulatory agent might offer enhanced therapeutic outcomes for certain diseases.

The development of prodrugs derived from 7H-Pyrrolo[2,3-d]pyrimidine represents another innovative approach to improving drug delivery systems. Prodrugs can enhance bioavailability or target specific tissues by releasing active compounds under physiological conditions or enzymatic action within biological systems.

In conclusion,7H-Pyrrolo[2,3-d]pyrimidine, particularly its derivative 4-chloro-5-iodo-2-(2-methoxyethyl) (CAS no: 2091031-38-6), remains a cornerstone in pharmaceutical research due to its structural versatility and biological relevance. Ongoing studies continue to uncover new applications for this scaffold across various therapeutic areas, reinforcing its significance as a key intermediate in drug discovery efforts worldwide.